Cas no 1153835-66-5 (2-(5-Methyl-1,3-thiazol-2-yl)butan-2-amine)

• Product Name: 2-(5-Methyl-1,3-thiazol-2-yl)butan-2-amine
• CAS No: 1153835-66-5
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• MDL: MFCD12138236
• CID: 5616968
• PubChem ID: 43559051
• Update Time: 2025-11-07

2-(5-Methyl-1,3-thiazol-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1153835-66-5
• 2-(5-methyl-1,3-thiazol-2-yl)butan-2-amine
• EN300-2971011
• 2-(5-Methyl-1,3-thiazol-2-yl)butan-2-amine

• MDL： MFCD12138236
• Inchi： 1S/C8H14N2S/c1-4-8(3,9)7-10-5-6(2)11-7/h5H,4,9H2,1-3H3
• InChI Key： XOIBHJHOCXLRAJ-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1C(C)(CC)N

Computed Properties

• Exact Mass: 170.08776963g/mol
• Monoisotopic Mass: 170.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(5-Methyl-1,3-thiazol-2-yl)butan-2-amine

2-(5-Methyl-1,3-thiazol-2-yl)butan-2-amine: A Comprehensive Overview

The compound CAS No. 1153835-66-5, also known as 2-(5-Methyl-1,3-thiazol-2-yl)butan-2-amine, is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of thiazole derivatives, which are widely studied for their potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a thiazole ring, a methyl group, and an amine functional group, making it a versatile building block for chemical synthesis.

The thiazole ring in 2-(5-Methyl-1,3-thiazol-2-yl)butan-2-amine is a key structural feature that contributes to its reactivity and stability. Thiazoles are five-membered heterocycles containing sulfur and nitrogen atoms, which are known for their aromaticity and ability to participate in various chemical reactions. The presence of the methyl group at the 5-position of the thiazole ring adds to the compound's complexity and functionality. This substitution pattern can influence the electronic properties of the molecule, making it suitable for specific applications.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery. For instance, researchers have explored the use of 2-(5-Methyl-1,3-thiazol-2-yl)butan-2-amine as a precursor for bioactive compounds with anti-inflammatory and antioxidant properties. These findings underscore the importance of understanding the molecular mechanisms and biological activities of this compound.

In terms of synthesis, 2-(5-Methyl-1,3-thiazol-2-yl)butan-2-amine can be prepared through various routes, including nucleophilic substitution and condensation reactions. The choice of synthetic method depends on the starting materials and desired product purity. For example, one common approach involves the reaction of a thioamide with an aldehyde or ketone in the presence of ammonia or an ammonium salt. This method allows for the formation of the thiazole ring and subsequent functionalization.

The amine group in CAS No. 1153835-66_5 plays a crucial role in its chemical reactivity. Amines are known for their ability to act as nucleophiles or bases in various reactions, making them valuable intermediates in organic synthesis. In this compound, the amine group is attached to a branched carbon chain (butan), which can influence its solubility and interaction with other molecules.

From an industrial perspective, thiazole derivatives like 2-(5-Methyl_1_3-thiazol_2_yl)butan_2_amine are increasingly being explored for their applications in agrochemicals. For example, they have shown promise as fungicides and insecticides due to their ability to inhibit key enzymes in pests and pathogens. This highlights the importance of further research into their environmental impact and efficacy.

In conclusion, CAS No. 1153835_66_5, or 2-(5-Methyl_1_3-thiazol_2_yl)butan_2_amine, is a versatile compound with significant potential in various fields. Its unique structure and functional groups make it an attractive target for both academic research and industrial applications. As new studies continue to emerge, this compound is likely to play an even greater role in advancing our understanding of organic chemistry and its practical applications.